Cas no 900009-27-0 (ethyl 4-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate
• CAS No: 900009-27-0
• MF: C₁₆H₁₉N₅O₄S
• MW: 377.41816163063
• CID: 5494515
• PubChem ID: 18586770
• Update Time: 2025-10-22

ethyl 4-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)piperazine-1-carboxylate
• VU0501533-1
• 900009-27-0
• ethyl 4-(2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetyl)piperazine-1-carboxylate
• Z21992451
• ethyl 4-[2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl]piperazine-1-carboxylate
• AKOS024470733
• F2827-0022
• ethyl 4-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate

• Inchi： 1S/C16H19N5O4S/c1-2-24-16(23)21-8-6-20(7-9-21)13(22)11-26-15-19-18-14(25-15)12-4-3-5-17-10-12/h3-5,10H,2,6-9,11H2,1H3
• InChI Key： AYDHQQAMGFIMOY-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=NC=CC=2)O1)CC(N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 377.11577528g/mol
• Monoisotopic Mass: 377.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 127Ų

Additional information on ethyl 4-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate

Ethyl 4-(2-{5-(Pyridin-3-yl)-1,3,4-Oxadiazol-2-ylsulfanyl}Acetyl)Piperazine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-(2-{5-(Pyridin-3-yl)-1,3,4-Oxadiazol-2-ylsulfanyl}Acetyl)Piperazine-1-Carboxylate, commonly referenced by its CAS number 900009-27-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a piperazine ring, an oxadiazole moiety, and a pyridine group. The combination of these functional groups makes it a versatile molecule with promising properties for drug design and material science.

The piperazine core of this compound is a six-membered ring containing two nitrogen atoms. Piperazines are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. In this case, the piperazine ring is substituted with an ethyl carboxylate group at position 1 and a sulfanyl-acetyl group at position 4. The sulfanyl group (-S-) introduces additional electronic properties, enhancing the molecule's reactivity and potential for bioactivity.

The oxadiazole ring in this compound is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. Oxadiazoles are known for their stability and ability to act as electron-deficient aromatic systems. The presence of the pyridin-3-yl group attached to the oxadiazole further enhances the molecule's electronic characteristics. Pyridine rings are aromatic and contribute to the overall conjugation of the molecule, which can influence its optical and electronic properties.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its structure suggests that it could serve as a scaffold for developing new drugs targeting specific biological pathways. For instance, the combination of piperazine and oxadiazole groups has been shown to exhibit anti-inflammatory and antioxidant activities in preliminary assays. Additionally, the pyridin-3-yl substituent may enhance the molecule's ability to interact with biological targets such as enzymes or receptors.

From a synthetic perspective, ethyl 4-(2-{5-(Pyridin-3-yl)-1,3,4-Oxadiazol-2-ylsulfanyl}Acetyl)Piperazine-1-Carboxylate can be synthesized through a multi-step process involving coupling reactions and cyclization. The synthesis typically begins with the preparation of intermediates such as piperazine derivatives and oxadiazole precursors. The final product is obtained through careful optimization of reaction conditions to ensure high yield and purity.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a chelating agent makes it a candidate for use in metalloenzyme inhibition studies. Furthermore, its structural similarity to known bioactive compounds suggests that it could be explored as a lead molecule in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders.

Recent advancements in computational chemistry have also provided valuable insights into the properties of this compound. Molecular modeling studies have revealed that its oxadiazole moiety plays a critical role in stabilizing interactions with biological targets. Additionally, quantum chemical calculations have highlighted its electronic distribution, which could be exploited for designing more potent derivatives.

In conclusion, ethyl 4-(2-{5-(Pyridin-3-yl)-1,3,4-Oxadiazol-2-ylsulfanyl}Acetyl)Piperazine-1-Carboxylate (CAS No: 900009-27-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure combines functional groups that offer versatility in chemical reactivity and biological activity. As research continues to uncover its full range of properties, this compound is likely to play an increasingly important role in advancing our understanding of complex molecular systems.